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Compound of Interest

Compound Name: 4-Chloro-3-nitrobenzotrifluoride

Cat. No.: B052861

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 4-
Chloro-3-nitrobenzotrifluoride (CAS No. 121-17-5). Adherence to these procedures is critical
for ensuring personnel safety and regulatory compliance.

Hazard Identification and Summary

4-Chloro-3-nitrobenzotrifluoride is a hazardous chemical that requires careful handling.[1][2]
[3] It is harmful if swallowed, causes skin irritation, and serious eye irritation.[1][2][3][4] It may
also cause respiratory irritation.[1][2][4] This substance is very toxic to aquatic life, with long-
lasting effects.[2][4]

GHS Hazard Classification
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Hazard Class

Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral 4

[31[4]

] ] o H315: Causes skin irritation[1]

Skin Corrosion/Irritation 2

[31[4]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1][3][4]1[5]
Specific target organ toxicity — 3 H335: May cause respiratory
Single exposure irritation[1][4]
Hazardous to the aquatic 1 H400: Very toxic to aquatic
environment, acute hazard life[4]
Hazardous to the aquatic 1 H410: Very toxic to aquatic life

environment, long-term hazard

with long lasting effects[2][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-Chloro-3-

nitrobenzotrifluoride.

Minimum PPE Requirements
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Body Part Protection Standard/Specification
Chemical safety goggles or OSHA 29 CFR 1910.133 or
Eyes/Face )
glasses and a face shield.[4] European Standard EN166.[1]

Refer to 29 CFR 1910.138 for

Hands Protective gloves.[4] ) )
hand protection guidance.[4]

Wear suitable protective
Skin/Body clothing to prevent skin
exposure.[2][4]

A NIOSH/MSHA-approved

In case of inadequate ) )
self-contained breathing

Respiratory ventilation, wear respiratory ]
apparatus is necessary for

protection.[4] R
firefighting.[1][6]

Refer to 29 CFR 1910.136 for

Feet Safety shoes. ) )
foot protection guidance.[4]

Operational Plan: Handling and Storage

3.1. Engineering Controls
e Work in a well-ventilated area.[1][4]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]14]

3.2. Handling Procedures

Read and understand all safety precautions before handling.[4]

Wear all required personal protective equipment.[1][4]

Avoid contact with skin and eyes.[1][4]

Do not breathe fumes, mist, spray, or vapors.[1][4]

Wash hands and any exposed skin thoroughly after handling.[1][2][3][4]
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e Do not eat, drink, or smoke when using this product.[1][2][3][4]

3.3. Storage Procedures

 Store in a dry, cool, and well-ventilated area.[1][4]

e Keep the container tightly closed when not in use.[1][4]

» Incompatible materials include strong oxidizing agents and strong bases.[1][4]

Operational Workflow Diagram
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Operational Workflow for Handling 4-Chloro-3-nitrobenzotrifluoride

Preparation

Read SDS

'

Don PPE

'

Check Engineering Controls

Hangling

Transfer Chemical

'

Perform Experiment

Post-Handling & Disposal

Decontaminate Work Area

'

Dispose of Waste

'

Doff PPE

'

Wash Hands

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b052861?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Caption: A flowchart outlining the procedural steps for safely handling 4-Chloro-3-

nitrobenzotrifluoride.

Emergency Procedures

4.1. First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing.[1] If not
breathing, give artificial respiration.[7] Get

medical attention.[1]

Skin Contact

Immediately wash with plenty of soap and water
while removing all contaminated clothing and
shoes.[1][4] Get immediate medical

advice/attention.[4]

Eye Contact

Immediately flush eyes thoroughly with water for
at least 15 minutes, also under the eyelids.[1][4]
Remove contact lenses, if present and easy to
do. Continue rinsing.[1][4] Get immediate

medical advice/attention.[4]

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with
water.[1][4] Never give anything by mouth to an
unconscious person.[4] Call a POISON

CENTER or doctor/physician if you feel unwell.
[1]

4.2. Firefighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water spray.[1][4]

o Specific Hazards: Thermal decomposition generates carbon oxides, hydrogen chloride,

hydrogen fluoride, and nitrogen oxides.[1][4] There is a risk of explosion if heated under

confinement.[4]
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» Protective Equipment: Wear gas-tight chemically protective clothing in combination with a
self-contained breathing apparatus (SCBA).[4][6]

4 3. Accidental Release Measures

Evacuate unnecessary personnel.[4]
e Ensure adequate ventilation.[4]
e Do not breathe gas, fumes, vapor, or spray.[4]

o For containment, stop the leak if it is safe to do so.[4] Dike for recovery or absorb with
appropriate material.[4]

e For cleanup, use explosion-proof equipment.[4] Take up large spills with a pump or vacuum
and finish with a dry chemical absorbent.[4] For small spills, use a dry chemical absorbent.[4]
Sweep or shovel spills into an appropriate container for disposal.[4]

Disposal Plan

» Dispose of contents and container in accordance with licensed collector's sorting
instructions.[1][4]

e The recommended disposal method is to remove to an authorized incinerator equipped with
an afterburner and a flue gas scrubber.[4]

» Recycle the material as far as possible.[4]

Disposal Decision Tree
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Disposal Decision Tree for 4-Chloro-3-nitrobenzotrifluoride

(Waste Generate(D

Is Recycling Possible?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 4-Chloro-3-
nitrobenzotrifluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052861#personal-protective-equipment-for-handling-
4-chloro-3-nitrobenzotrifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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